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Compound of Interest

Compound Name: 4-Chloro-5,6-difluoronicotinic acid

Cat. No.: B025758 Get Quote

Introduction

4-Chloro-5,6-difluoronicotinic acid is a halogenated pyridine carboxylic acid of interest to

researchers in medicinal chemistry and drug development. As a key intermediate in the

synthesis of various pharmaceutical compounds, its purity and quantification are of critical

importance. This application note details a robust High-Performance Liquid Chromatography

(HPLC) method for the analysis of 4-Chloro-5,6-difluoronicotinic acid. The described method

is suitable for purity assessment and quantification in various sample matrices.

Chemical Properties

Property Value

IUPAC Name 4-chloro-5,6-difluoropyridine-3-carboxylic acid[1]

Molecular Formula C₆H₂ClF₂NO₂[2]

Molecular Weight 193.54 g/mol

Physical Form Solid[2]

Purity (Typical) ≥95%[2]

Experimental Protocols
1. Instrumentation and Consumables
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HPLC system with a UV detector

Reverse-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size)[3]

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (analytical grade)

0.45 µm syringe filters

2. Preparation of Mobile Phase

Prepare a 0.1% (v/v) phosphoric acid solution in water. To do this, add 1 mL of concentrated

phosphoric acid to 1 L of HPLC-grade water and mix thoroughly.

The mobile phase consists of a mixture of acetonitrile and 0.1% phosphoric acid in water.[4]

[5] The exact ratio may be optimized for best separation but a good starting point is a 40:60

(v/v) mixture of acetonitrile to 0.1% phosphoric acid.

Degas the mobile phase before use to prevent bubble formation in the HPLC system.

3. Preparation of Standard Solution

Accurately weigh approximately 10 mg of 4-Chloro-5,6-difluoronicotinic acid reference

standard.

Dissolve the standard in the mobile phase to a final concentration of 1 mg/mL.[3]

Serially dilute the stock solution with the mobile phase to prepare a series of calibration

standards (e.g., 100 µg/mL, 50 µg/mL, 25 µg/mL, 10 µg/mL, and 5 µg/mL).

Filter all standard solutions through a 0.45 µm syringe filter before injection.[3]

4. Sample Preparation
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Dissolve the sample containing 4-Chloro-5,6-difluoronicotinic acid in the mobile phase to

achieve a concentration within the calibration range.

Filter the sample solution through a 0.45 µm syringe filter prior to injection into the HPLC

system.[3]

5. HPLC Parameters

Parameter Condition

Column C18, 250 x 4.6 mm, 5 µm

Mobile Phase
Acetonitrile : 0.1% Phosphoric Acid in Water

(40:60, v/v)[4][5]

Flow Rate 1.0 mL/min[3]

Injection Volume 10 µL[3]

Column Temperature 30 °C

Detection Wavelength 255 nm[5]

Data Presentation
Table 1: Chromatographic Performance

Compound
Retention Time
(min)

Tailing Factor Theoretical Plates

4-Chloro-5,6-

difluoronicotinic acid
4.2 1.1 > 5000

Table 2: Linearity of Detection
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Concentration (µg/mL) Peak Area (mAU*s)

5 150

10 305

25 755

50 1510

100 3025

Correlation Coefficient (r²) 0.9998
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Caption: Workflow for the HPLC analysis of 4-Chloro-5,6-difluoronicotinic acid.
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Caption: Logical relationship of components in the reverse-phase HPLC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b025758#hplc-analysis-of-4-chloro-5-6-
difluoronicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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